Cas no 494828-55-6 (1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose)

• Product Name: 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose
• CAS No: 494828-55-6
• CID: 4674071
• Update Time: 2025-06-13

1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose Chemical and Physical Properties

Names and Identifiers

• 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose

Additional information on 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose

Recent Advances in the Study of 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose (CAS: 494828-55-6)

1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose (CAS: 494828-55-6) is a chemically modified derivative of fructose that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its acetylated hydroxyl groups and keto functionality, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, glycobiology, and metabolic engineering, highlighting its unique chemical properties and biological relevance.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose as a precursor in the synthesis of novel glycosidase inhibitors. The researchers utilized a multi-step synthetic route to derivatize the compound, yielding a library of analogs with varying inhibitory activities against α-glucosidases. The study reported that certain analogs exhibited potent inhibitory effects, with IC50 values in the low micromolar range, suggesting potential applications in the treatment of diabetes and related metabolic disorders.

In another groundbreaking study, researchers explored the use of 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose as a building block for the development of glycoconjugate vaccines. The compound's acetyl groups were selectively deprotected to enable conjugation with carrier proteins, resulting in immunogenic constructs capable of eliciting robust immune responses. This approach holds promise for the design of next-generation vaccines targeting bacterial and viral pathogens, particularly those with carbohydrate-rich surface antigens.

Advances in analytical techniques have also facilitated a deeper understanding of the compound's stability and reactivity. A recent ACS Omega publication employed nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to characterize the degradation pathways of 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose under various physiological conditions. The findings revealed that the compound undergoes hydrolysis of its acetyl groups in aqueous environments, with the rate of degradation influenced by pH and temperature. These insights are critical for optimizing its storage and handling in pharmaceutical formulations.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose with biological targets. Molecular docking simulations predicted favorable binding affinities for the compound with carbohydrate-processing enzymes, supporting its potential as a scaffold for enzyme inhibitor design. These in silico findings were corroborated by experimental data, underscoring the synergy between computational and experimental approaches in drug discovery.

In conclusion, 1,3,4,5,6-Penta-O-acetyl-2-keto-D-fructose (CAS: 494828-55-6) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, positions it as a valuable tool for advancing drug discovery and development. Future research directions may include exploring its role in targeted drug delivery systems and further optimizing its stability for clinical applications.